Cas no 923234-14-4 (3-(4-methoxyphenyl)-5-methyl-9-(3-methylbutyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione)

• Product Name: 3-(4-methoxyphenyl)-5-methyl-9-(3-methylbutyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• CAS No: 923234-14-4
• MF: C₁₉H₂₂N₆O₃
• MW: 382.416383266449
• CID: 6094364
• PubChem ID: 18571203
• Update Time: 2025-07-28

3-(4-methoxyphenyl)-5-methyl-9-(3-methylbutyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-5-methyl-9-(3-methylbutyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• 8-(4-methoxyphenyl)-1-methyl-5-(3-methylbutyl)purino[8,9-c][1,2,4]triazole-2,4-dione
• 6H-1,2,4-Triazolo[4,3-e]purine-6,8(7H)-dione, 5,9-dihydro-3-(4-methoxyphenyl)-5-methyl-9-(3-methylbutyl)-
• F2259-0129
• AKOS025280437
• Z992422128
• AKOS004975000
• 923234-14-4
• 3-(4-methoxyphenyl)-5-methyl-9-(3-methylbutyl)-5H,6H,7H,8H,9H-[1,2,4]triazolo[3,4-h]purine-6,8-dione

• Inchi： 1S/C19H22N6O3/c1-11(2)9-10-24-14-16(26)20-19(27)23(3)17(14)25-15(21-22-18(24)25)12-5-7-13(28-4)8-6-12/h5-8,11H,9-10H2,1-4H3,(H,20,26,27)
• InChI Key： GIFXXWCRXZDIOA-UHFFFAOYSA-N
• SMILES： N1(CCC(C)C)C2=C(N(C)C(=O)NC2=O)N2C(C3=CC=C(OC)C=C3)=NN=C12

Computed Properties

• Exact Mass: 382.17533859g/mol
• Monoisotopic Mass: 382.17533859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 609
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 3-(4-methoxyphenyl)-5-methyl-9-(3-methylbutyl)-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione

Introduction to 3-(4-methoxyphenyl)-5-methyl-9-(3-methylbutyl)-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione (CAS No. 923234-14-4)

The compound 3-(4-methoxyphenyl)-5-methyl-9-(3-methylbutyl)-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione, identified by its CAS number 923234-14-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule belongs to the triazolopurine class, a scaffold that has garnered considerable attention due to its versatile biological activities and potential therapeutic applications. The structural features of this compound, including its 4-methoxyphenyl substituent and the 3-methylbutyl side chain at the 9-position of the purine core, contribute to its unique chemical and biological properties.

In recent years, the exploration of nitrogen-containing heterocycles has been a cornerstone in drug discovery efforts. Among these, triazolopurines have emerged as particularly promising candidates due to their ability to modulate various biological pathways. The presence of multiple nitrogen atoms in the triazole and purine rings imparts a high degree of reactivity and binding affinity to target proteins. This characteristic makes 3-(4-methoxyphenyl)-5-methyl-9-(3-methylbutyl)-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione a compelling subject for further investigation in the development of novel therapeutic agents.

The 4-methoxyphenyl moiety in the molecule is particularly noteworthy. The methoxy group is known to enhance solubility and metabolic stability while also influencing binding interactions with biological targets. This substitution pattern has been strategically employed in various drug molecules to optimize pharmacokinetic profiles. Furthermore, the 3-methylbutyl side chain contributes to the steric bulk of the molecule, which can be crucial for achieving high affinity and selectivity in binding assays. These structural elements collectively contribute to the compound's potential as a lead molecule for further medicinal chemistry optimization.

Recent studies have highlighted the importance of triazolopurines in addressing a range of therapeutic challenges. For instance, derivatives of this class have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The unique combination of structural features in 3-(4-methoxyphenyl)-5-methyl-9-(3-methylbutyl)-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione suggests that it may exhibit similar inhibitory effects on key molecular targets relevant to various diseases.

The synthesis of this compound involves a multi-step process that requires careful control over reaction conditions to ensure high yield and purity. The introduction of the triazole ring into the purine scaffold is a critical step that necessitates precise regioselectivity. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules. These improvements are essential for advancing preclinical studies and ultimately bringing new therapeutic agents to market.

From a computational chemistry perspective, 3-(4-methoxyphenyl)-5-methyl-9-(3-methylbutyl)-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione has been subjected to various molecular modeling studies to elucidate its interactions with potential biological targets. These simulations have provided valuable insights into binding affinities and mode-of-action mechanisms. Such data is instrumental in guiding experimental design and optimizing lead compounds for clinical development.

The pharmacological profile of this compound is under active investigation in several research laboratories. Initial studies have revealed intriguing interactions with enzymes and receptors involved in inflammation and cell proliferation. These findings align with the growing interest in developing small molecules that can modulate these pathways without significant off-target effects. The CAS No. 923234-14-4 serves as a unique identifier for this compound throughout its research journey.

Future directions for research on 3-(4-methoxyphenyl)-5-methyl-9-(3-methylbutyl)-5H,6H,7H,8H,9H-1,2,4triazolo[3,4-h]purine-6,8-dione include exploring its efficacy in animal models and evaluating its safety profile through toxicological studies. These steps are essential before transitioning to human clinical trials where its therapeutic potential can be fully assessed.

The broader significance of this compound lies in its contribution to the expanding library of nitrogen-containing heterocycles that are being explored for their medicinal properties. As our understanding of disease mechanisms continues to evolve at a rapid pace,* there* is an increasing need for innovative molecular entities like *this* one that can address complex biological challenges effectively.